Cas no 2137542-72-2 (9-methoxy-4-methyl-2-azaspiro4.5decan-6-one)

• Product Name: 9-methoxy-4-methyl-2-azaspiro4.5decan-6-one
• CAS No: 2137542-72-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6333015
• PubChem ID: 165478381
• Update Time: 2025-11-01

9-methoxy-4-methyl-2-azaspiro4.5decan-6-one Chemical and Physical Properties

Names and Identifiers

• 9-methoxy-4-methyl-2-azaspiro4.5decan-6-one
• 2137542-72-2
• 9-methoxy-4-methyl-2-azaspiro[4.5]decan-6-one
• EN300-1085409

• Inchi： 1S/C11H19NO2/c1-8-6-12-7-11(8)5-9(14-2)3-4-10(11)13/h8-9,12H,3-7H2,1-2H3
• InChI Key： MBWQSUSTKWBWOT-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C2(CNCC2C)C1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 9-methoxy-4-methyl-2-azaspiro4.5decan-6-one

Professional Introduction to Compound with CAS No. 2137542-72-2 and Product Name: 9-methoxy-4-methyl-2-azaspiro4.5decan-6-one

9-methoxy-4-methyl-2-azaspiro4.5decan-6-one (CAS No. 2137542-72-2) is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and functional groups. The compound belongs to the spirocyclic class of molecules, which are known for their rigid structure and potential biological activity. The presence of both methoxy and azaspiro moieties in its molecular structure suggests a high degree of functional diversity, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The spirocyclic core of 9-methoxy-4-methyl-2-azaspiro4.5decan-6-one is particularly noteworthy, as spiro compounds often exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their acyclic counterparts. This feature is highly desirable in the development of novel therapeutic agents, where long-term bioavailability and reduced degradation are critical factors. The azaspiro scaffold introduces a nitrogen atom into the spirocycle, which can significantly influence the electronic properties and reactivity of the molecule, opening up a wide range of possible interactions with biological targets.

In recent years, there has been a growing interest in spirocyclic compounds due to their versatile applications in medicinal chemistry. For instance, studies have shown that spirocyclic molecules can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The 9-methoxy-4-methyl-2-azaspiro4.5decan-6-one molecule, with its unique structural features, has the potential to be a valuable scaffold for designing novel therapeutics.

The methoxy group in the molecule not only contributes to its structural complexity but also plays a crucial role in modulating its biological activity. Methoxy groups are commonly found in many bioactive natural products and synthetic drugs, where they can serve as hydrogen bond donors or acceptors, influencing both the binding affinity and selectivity of the molecule towards its target. Additionally, the methoxy group can enhance the lipophilicity of the compound, which is an important parameter for drug absorption and distribution.

Recent advancements in computational chemistry have enabled researchers to more effectively model the interactions between spirocyclic compounds and biological targets. These computational studies have revealed that the 9-methoxy-4-methyl-2-azaspiro4.5decan-6-one molecule can potentially bind to various protein targets with high affinity. For example, preliminary docking studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. Such findings highlight the potential of this molecule as a lead compound for further development.

The synthesis of 9-methoxy-4-methyl-2-azaspiro4.5decan-6-one presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and stereoselectivity during synthesis. However, recent reports have demonstrated innovative synthetic strategies for constructing complex spirocycles using transition metal-catalyzed reactions or enzymatic approaches. These methods have improved the efficiency and scalability of synthesizing such molecules, making them more accessible for further research.

In conclusion, 9-methoxy-4-methyl-2-azaspiro4.5decan-6-one (CAS No. 2137542-72-2) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique spirocyclic framework combined with functional groups such as methoxy and an azaspiro moiety makes it a promising candidate for drug discovery programs targeting various diseases. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to play a crucial role in the development of novel therapeutic agents.